Cas no 828920-44-1 (Ethanone, 2-[[5-(methylamino)-2-thiazolyl]amino]-1-phenyl-)

Ethanone, 2-[[5-(methylamino)-2-thiazolyl]amino]-1-phenyl- structure
828920-44-1 structure
Product name:Ethanone, 2-[[5-(methylamino)-2-thiazolyl]amino]-1-phenyl-
CAS No:828920-44-1
MF:C12H13N3OS
MW:247.31612
CID:680869
PubChem ID:71416831

Ethanone, 2-[[5-(methylamino)-2-thiazolyl]amino]-1-phenyl- Chemical and Physical Properties

Names and Identifiers

    • Ethanone, 2-[[5-(methylamino)-2-thiazolyl]amino]-1-phenyl-
    • 2-[[5-(methylamino)-1,3-thiazol-2-yl]amino]-1-phenylethanone
    • DTXSID70836191
    • 2-{[5-(Methylamino)-1,3-thiazol-2-yl]amino}-1-phenylethan-1-one
    • 828920-44-1
    • Inchi: InChI=1S/C12H13N3OS/c1-13-11-8-15-12(17-11)14-7-10(16)9-5-3-2-4-6-9/h2-6,8,13H,7H2,1H3,(H,14,15)
    • InChI Key: VTQVXNYQJWTQFS-UHFFFAOYSA-N
    • SMILES: CNC1=CN=C(S1)NCC(=O)C2=CC=CC=C2

Computed Properties

  • Exact Mass: 247.07793322g/mol
  • Monoisotopic Mass: 247.07793322g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 256
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 82.3Ų
  • XLogP3: 3

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